Cas no 1805068-38-5 (3-(Difluoromethyl)-2-hydroxy-4-methyl-5-nitropyridine)

• Product Name: 3-(Difluoromethyl)-2-hydroxy-4-methyl-5-nitropyridine
• CAS No: 1805068-38-5
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4805401
• Update Time: 2023-08-18

3-(Difluoromethyl)-2-hydroxy-4-methyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-hydroxy-4-methyl-5-nitropyridine

• Inchi： 1S/C7H6F2N2O3/c1-3-4(11(13)14)2-10-7(12)5(3)6(8)9/h2,6H,1H3,(H,10,12)
• InChI Key： LCOTYAHZFPLIEI-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(C=1C)[N+](=O)[O-])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 354
• XLogP3: 0.3
• Topological Polar Surface Area: 74.9